N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[2-methyl-4-(phenylsulfanylmethyl)phenyl]-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C23H20N2O3S/c1-17-14-19(16-29-21-8-3-2-4-9-21)10-12-22(17)24-23(26)13-11-18-6-5-7-20(15-18)25(27)28/h2-15H,16H2,1H3,(H,24,26)/b13-11+
• InChI Key: LETQWUKWVZAIPA-ACCUITESSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CSC2=CC=CC=C2)NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=CC(=C1)CSC2=CC=CC=C2)NC(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C23H20N2O3S
• Molecular Weight: 404.5 g/mol

Description

N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide, also known as MPTAA, is a chemical compound that has been widely studied for its potential in various scientific research applications. MPTAA is a member of the acrylamide family of compounds, which are known for their ability to interact with biological molecules and affect their function.

Mechanism of Action

The mechanism of action of N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide is not fully understood, but it is thought to involve the inhibition of certain enzymes involved in cancer cell growth and proliferation. N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide has been shown to inhibit the activity of several enzymes, including tyrosine kinases and proteases, which are involved in cancer cell signaling pathways.
Biochemical and Physiological Effects:
N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide has been shown to have anti-inflammatory and anti-oxidant properties. N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide has also been shown to have neuroprotective effects, and has been studied as a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide in lab experiments is its potent anti-cancer properties. N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide has been shown to be effective against a wide range of cancer cell lines, and has been studied as a potential treatment for various types of cancer. However, one of the limitations of using N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide in lab experiments is its potential toxicity. N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide has been shown to be toxic to normal cells at high concentrations, and care must be taken when using it in lab experiments.

Future Directions

There are a number of future directions for research involving N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide. One area of research involves the development of more potent and selective N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide analogs. Another area of research involves the use of N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide in combination with other chemotherapeutic agents, in order to enhance its anti-cancer properties. Finally, N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide may also have potential in the treatment of other diseases, such as inflammatory and neurodegenerative diseases.

Synthesis Methods

N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide can be synthesized through a multistep process involving the reaction of various chemical reagents. The synthesis of N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide involves the use of a starting material, 2-methyl-4-[(phenylthio)methyl]aniline, which is reacted with 3-nitrobenzaldehyde to form an intermediate product. This intermediate product is then reacted with acryloyl chloride to form the final product, N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide.

Scientific Research Applications

N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide has been studied extensively for its potential in various scientific research applications. One of the most promising areas of research involving N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide is in the field of cancer research. N-{2-methyl-4-[(phenylthio)methyl]phenyl}-3-(3-nitrophenyl)acrylamide has been shown to have potent anti-cancer properties, and has been studied as a potential chemotherapeutic agent.